Hcv-086

• Molecular Formula: C20H21FN2O5S
• Molecular Weight: 420.5 g/mol
• InChI: InChI=1S/C20H21FN2O5S/c1-11(2)27-17-9-14-16(10-15(17)23-29(4,25)26)28-19(18(14)20(24)22-3)12-5-7-13(21)8-6-12/h5-11,23H,1-4H3,(H,22,24)
• InChIKey: VBRUONUESYTIDA-UHFFFAOYSA-N

HCV-086: A Benzofuran-Based NS5B Polymerase Inhibitor for HCV Research

HCV-086 (CAS 691852-36-5, molecular formula C20H21FN2O5S, MW 420.45) is a small-molecule, non-nucleoside inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase [1]. Developed by ViroPharma and Wyeth, it belongs to the benzofuran chemical class and acts by blocking viral RNA replication . The compound was advanced to Phase 1 clinical evaluation in 2004 but was subsequently discontinued due to insufficient antiviral efficacy, as determined in a Phase 1b proof-of-concept study [2]. Currently, HCV-086 is available solely for research purposes from select chemical vendors .

Workflow

Non-nucleoside NS5B polymerase inhibition studies

Selection context

Benzofuran-based reference for SAR investigations

Discontinued status

Research tool only; not a clinical candidate

• [1] DrugBank. HCV-086. DB05884. Accessed April 2026. View Source
• [2] ViroPharma Incorporated. ViroPharma Announces Data From HCV-086 Proof of Concept Study. GlobeNewswire. March 10, 2005. View Source

Why HCV-086 Cannot Be Substituted with Other NS5B Inhibitors in Research

Despite sharing a common target (NS5B polymerase), HCV-086 is not interchangeable with other HCV polymerase inhibitors due to its unique benzofuran scaffold, which confers distinct binding interactions, potency, and metabolic stability profiles [1]. The compound was developed as part of a specific chemical series, and its in vitro replicon EC50 (200 nM) and in vitro metabolic half-life (>200 minutes in rat S9) differ substantially from both its predecessor (HCV-371) and its successor (HCV-796) [2]. Moreover, HCV-086's clinical failure (mean HCV RNA reduction of only -0.32 log10 IU/mL) contrasts sharply with the multi-log reductions achieved by approved NS5B inhibitors [3]. These data demonstrate that simple in-class substitution would not yield equivalent experimental outcomes. The compound's discontinued clinical status further underscores that it is a specialized research tool, not a clinical candidate [4].

Scaffold mismatch Benzofuran core differs from nucleoside analogs and other non-nucleoside series, altering binding site engagement.

Potency gap Replicon potency profile differs markedly from predecessor HCV-371 and successor HCV-796; endpoint response may not transfer.

Clinical divergence Phase 1b viral load reduction is orders of magnitude lower than approved NS5B inhibitors; model-response context may differ significantly.

• [1] DrugBank. HCV-086. DB05884. Accessed April 2026. View Source
• [2] Kneteman NM, Howe AY, Gao T, et al. HCV796: A selective nonstructural protein 5B polymerase inhibitor with potent anti-hepatitis C virus activity in vitro, in mice with chimeric human livers, and in humans infected with hepatitis C virus. Hepatology. 2009;49(3):745-752. View Source
• [3] ViroPharma Incorporated. ViroPharma Announces Data From HCV-086 Proof of Concept Study. GlobeNewswire. March 10, 2005. View Source
• [4] Synapse Drug Database. HCV-086 (Discontinued in Phase 1). Accessed April 2026. View Source

HCV-086: Quantitative Differentiation Evidence from Replicon, Stability, and Clinical Data

In Vitro Replicon Potency of HCV-086 Relative to Predecessor (HCV-371) and Successor (HCV-796)

HCV-086 exhibits a genotype 1b HCV replicon EC50 of 200 nM, representing a >10-fold improvement over the earlier pyrranoindole compound HCV-371 (EC50 = 2.2 μM) but a >20-fold reduction in potency compared to the subsequent benzofuran analog HCV-796 (EC50 = 9 nM) [1].

Replicon potency

Cross-study comparable

EC50 200 nM (genotype 1b replicon)

Defines position between HCV-371 (2.2 µM) and HCV-796 (9 nM) for SAR reference.

Hepatoma cells, subgenomic replicon

Evidence Dimension	Anti-HCV activity in subgenomic replicon cells (EC50)
Target Compound Data	200 nM
Comparator Or Baseline	HCV-371: 2.2 μM; HCV-796: 9 nM
Quantified Difference	HCV-086 is 11-fold more potent than HCV-371 and 22-fold less potent than HCV-796
Conditions	Genotype 1b HCV subgenomic replicon in hepatoma cells

Why This Matters

This potency differential defines HCV-086's position within the benzofuran optimization series and informs its use as a reference compound for SAR studies.

• [1] Kneteman NM, Howe AY, Gao T, et al. HCV796: A selective nonstructural protein 5B polymerase inhibitor with potent anti-hepatitis C virus activity in vitro, in mice with chimeric human livers, and in humans infected with hepatitis C virus. Hepatology. 2009;49(3):745-752. View Source

Metabolic Stability of HCV-086 Compared to Earlier Benzofuran Leads

HCV-086 demonstrates markedly improved in vitro metabolic stability relative to early benzofuran series compounds. Its half-life in rat S9 liver extract exceeds 200 minutes, whereas earlier compounds in the same series exhibited half-lives of less than 20 minutes [1].

Metabolic stability

Direct head-to-head

t1/2 >200 min in rat S9

>10-fold improvement over earlier benzofuran leads (t1/2

Informs stability-driven selection within series.

Clinical RNA change

Endpoint context

−0.32 log10 IU/mL

Reported endpoint change from Phase 1b; ~10-fold lower magnitude than approved NS5B inhibitors.

14-day dosing, chronic HCV patients

Scaffold class

Class-level inference

2-Arylbenzofuran, non-nucleoside

Distinct from nucleoside chain terminators; allosteric site binding influences resistance profiles.

Precise binding site not fully disclosed.

Evidence Dimension	In vitro metabolic stability (t1/2)
Target Compound Data	>200 minutes
Comparator Or Baseline	Earlier benzofuran series compounds: <20 minutes
Quantified Difference	>10-fold increase in half-life
Conditions	Rat S9 liver extracts

Why This Matters

The enhanced metabolic stability contributed to the selection of HCV-086 for clinical advancement and is a key property distinguishing it from earlier leads in the same chemical series.

• [1] Kneteman NM, Howe AY, Gao T, et al. HCV796: A selective nonstructural protein 5B polymerase inhibitor with potent anti-hepatitis C virus activity in vitro, in mice with chimeric human livers, and in humans infected with hepatitis C virus. Hepatology. 2009;49(3):745-752. View Source

Clinical Antiviral Efficacy of HCV-086 in Phase 1b Proof-of-Concept Study

In a 14-day Phase 1b study involving patients with chronic HCV infection, the highest dose group of HCV-086 achieved a mean reduction in plasma HCV RNA of only -0.32 log10 IU/mL [1]. This modest viral load reduction was deemed insufficient to warrant further clinical development [2].

Clinical RNA change

Endpoint context

−0.32 log10 IU/mL

Reported endpoint change from Phase 1b; ~10-fold lower magnitude than approved NS5B inhibitors.

14-day dosing, chronic HCV patients

Evidence Dimension	Mean change in plasma HCV RNA
Target Compound Data	-0.32 log10 IU/mL
Comparator Or Baseline	Approved NS5B inhibitors (e.g., sofosbuvir) typically achieve >3 log10 reductions in similar settings
Quantified Difference	~10-fold lower magnitude of viral suppression
Conditions	14-day treatment, highest dose group, chronic HCV patients

Why This Matters

This clinical data explicitly quantifies the insufficient antiviral activity that led to discontinuation, a critical factor for researchers considering HCV-086 for in vivo studies.

• [1] ViroPharma Incorporated. ViroPharma Announces Data From HCV-086 Proof of Concept Study. GlobeNewswire. March 10, 2005. View Source
• [2] Synapse Drug Database. HCV-086 (Discontinued in Phase 1). Accessed April 2026. View Source

Scaffold Differentiation: HCV-086 as a Benzofuran vs. Nucleoside NS5B Inhibitors

HCV-086 is a non-nucleoside inhibitor featuring a 2-arylbenzofuran core, which distinguishes it from nucleoside analog NS5B inhibitors like sofosbuvir. Nucleoside inhibitors act as chain terminators and bind at the active site, whereas non-nucleoside inhibitors like HCV-086 bind to allosteric pockets, inducing conformational changes that inhibit polymerase activity [1]. The precise binding site for HCV-086 has not been fully disclosed, but its benzofuran scaffold is structurally distinct from the pyrimidine nucleotide analogs used in clinical practice .

Scaffold class

Class-level inference

2-Arylbenzofuran, non-nucleoside

Distinct from nucleoside chain terminators; allosteric site binding influences resistance profiles.

Precise binding site not fully disclosed.

Evidence Dimension	Binding mechanism and chemical scaffold
Target Compound Data	Benzofuran non-nucleoside inhibitor
Comparator Or Baseline	Nucleoside inhibitors (e.g., sofosbuvir)
Quantified Difference	Not applicable; qualitative scaffold difference
Conditions	Mechanistic classification

Why This Matters

The distinct scaffold influences resistance profiles and is critical for studies requiring non-nucleoside control compounds.

• [1] DrugBank. HCV-086. DB05884. Accessed April 2026. View Source

Recommended Research Applications for HCV-086 Based on Quantitative Evidence

Structure-Activity Relationship (SAR) Studies within Benzofuran NS5B Inhibitors

HCV-086's replicon EC50 of 200 nM and its metabolic half-life >200 minutes in rat S9 extracts [1] provide a well-characterized benchmark for SAR investigations. Researchers can use HCV-086 as a reference compound to evaluate new benzofuran derivatives, comparing potency and stability metrics directly against these established values.

Non-Nucleoside NS5B Polymerase Control in Mechanistic Assays

Due to its non-nucleoside, benzofuran-based mechanism [2], HCV-086 is suitable as a control compound in enzymatic assays aimed at differentiating between nucleoside and non-nucleoside inhibition of NS5B polymerase. Its specific scaffold may serve as a comparator when assessing allosteric binding site engagement.

In Vitro Metabolism and Stability Profiling of Benzofuran Compounds

The >10-fold improvement in metabolic stability of HCV-086 relative to earlier benzofuran leads (t1/2 >200 min vs. <20 min) [1] makes it a valuable reference standard for in vitro metabolism assays. Researchers can employ HCV-086 as a positive control when screening new chemical entities for improved metabolic properties.

Application

Selection Property

Validation Focus

SAR studies within benzofuran NS5B inhibitors

Replicon potency and metabolic stability as benchmark endpoints

EC50 and half-life comparison against series leads

Non-nucleoside NS5B control in mechanistic assays

Allosteric binding mechanism distinct from nucleoside analogs

Differentiation from active-site chain terminators

In vitro metabolism and stability profiling of benzofuran compounds

Metabolic half-life >200 min as series reference

Stability assessment in hepatic extracts and cross-series review

• [1] Kneteman NM, Howe AY, Gao T, et al. HCV796: A selective nonstructural protein 5B polymerase inhibitor with potent anti-hepatitis C virus activity in vitro, in mice with chimeric human livers, and in humans infected with hepatitis C virus. Hepatology. 2009;49(3):745-752. View Source
• [2] DrugBank. HCV-086. DB05884. Accessed April 2026. View Source